molecular formula C3H5NaO3S2 B1264749 Sodium allylthiosulphate

Sodium allylthiosulphate

Cat. No. B1264749
M. Wt: 176.19 g/mol
InChI Key: SKZINIAEKOKMNL-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

Sodium allylthiosulphate, also known as Sodium allylthiosulphate, is a useful research compound. Its molecular formula is C3H5NaO3S2 and its molecular weight is 176.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality Sodium allylthiosulphate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Sodium allylthiosulphate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C3H5NaO3S2

Molecular Weight

176.19 g/mol

IUPAC Name

sodium;oxido-oxo-prop-2-enoxy-sulfanylidene-λ6-sulfane

InChI

InChI=1S/C3H6O3S2.Na/c1-2-3-6-8(4,5)7;/h2H,1,3H2,(H,4,5,7);/q;+1/p-1

InChI Key

SKZINIAEKOKMNL-UHFFFAOYSA-M

Canonical SMILES

C=CCOS(=O)(=S)[O-].[Na+]

synonyms

2-propenyl thiosulfate
2PTS sodium
sodium 2-propenyl thiosulfate

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of allyl bromide (100 g), sodium thiosulphate (212.5 g), ethanol (90 ml) and water (40 ml) was stirred and heated to reflux for 15 minutes, giving a homogeneous solution. The solution was allowed to cool somewhat, and ethanol and water were then evaporated under vacuum. The solid residue was added to absolute ethanol, and the solvent was then evaporated under vacuum to remove more water. The residue was stirred with hot ethanol (800 ml), and the suspension thus obtained was filtered. On cooling, the filtrate deposited a white solid (109.2 g). The NMR spectrum of the sold showed that it consisted of 80% by weight of sodium allylthiosulphate, 11% by weight of water and 9% by weight of inorganic salt.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
212.5 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One

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